Cas no 5791-69-5 (Quino[2,3-b]acridine-7,14-dione,3,10-dichloro-5,12-dihydro-6,13-dihydroxy-)

• Product Name: Quino[2,3-b]acridine-7,14-dione,3,10-dichloro-5,12-dihydro-6,13-dihydroxy-
• CAS No: 5791-69-5
• MF: C₁₅H₁₈N₄O₄
• MW: 318.327823162079
• CID: 379957
• PubChem ID: 5343109
• Update Time: 2025-04-19

Quino[2,3-b]acridine-7,14-dione,3,10-dichloro-5,12-dihydro-6,13-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Quino[2,3-b]acridine-7,14-dione,3,10-dichloro-5,12-dihydro-6,13-dihydroxy-
• 5-methyl-N-[(E)-(2,4,5-trimethoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• 1H-pyrazole-3-carboxylic acid, 5-methyl-, 2-[(1E)-(2,4,5-trimethoxyphenyl)methylene]hydrazide
• 1H-Pyrazole-5-carboxylic acid, 3-methyl-, 2-[(1E)-(2,4,5-trimethoxyphenyl)methylene]hydrazide
• 3-Methyl-N'-[(E)-(2,4,5-trimethoxyphenyl)methylene]-1H-pyrazole-5-carbohydrazide
• 5-Methyl-N'-[(E)-(2,4,5-trimethoxyphenyl)methylene]-1H-pyrazole-3-carbohydrazide
• BIM-0033321.P001
• 3-methyl-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• 5791-69-5
• AKOS002170089
• AKOS005628802
• STK849962
• DTXSID60417115

• Inchi： 1S/C15H18N4O4/c1-9-5-11(18-17-9)15(20)19-16-8-10-6-13(22-3)14(23-4)7-12(10)21-2/h5-8H,1-4H3,(H,17,18)(H,19,20)/b16-8+
• InChI Key： HFKKVPMUXQAWIF-LZYBPNLTSA-N
• SMILES： O(C)C1C=C(C(=CC=1/C=N/NC(C1C=C(C)NN=1)=O)OC)OC

Computed Properties

• Exact Mass: 318.13294
• Monoisotopic Mass: 318.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.27
• Refractive Index: 1.581
• PSA: 97.83